3-Amino-6-bromobenzofuran-2-carbonitrile
Overview
Description
3-Amino-6-bromobenzofuran-2-carbonitrile is a chemical compound with the molecular formula C9H5BrN2O . It has a molecular weight of 237.05 g/mol.
Molecular Structure Analysis
The molecular structure of 3-Amino-6-bromobenzofuran-2-carbonitrile consists of a benzofuran ring substituted with an amino group at the 3rd position, a bromo group at the 6th position, and a carbonitrile group at the 2nd position .Physical And Chemical Properties Analysis
3-Amino-6-bromobenzofuran-2-carbonitrile has a molecular weight of 237.05 g/mol. It has a computed XLogP3-AA value of 2.9, indicating its lipophilicity . It has one hydrogen bond donor and three hydrogen bond acceptors . The compound is stored sealed in dry conditions at 2-8°C .Scientific Research Applications
Synthesis of New Compounds : 3-Amino-6-bromobenzofuran-2-carbonitrile is used as a starting material or intermediate in the synthesis of complex organic compounds. For example, Abdelriheem, Ahmad, and Abdelhamid (2015) demonstrated its use in synthesizing new Thieno[2,3-b]pyridines and Pyrimidino[4',5':4,5]thieno[2,3-b]pyridine derivatives (Abdelriheem, Ahmad, & Abdelhamid, 2015).
Formation of Novel Heterocyclic Systems : Kisel et al. (2002) used 3-Amino-5-bromobenzofuran-2-carboxylic acid, a derivative, for synthesizing new heterocyclic systems containing a partially hydrogenated Spiro[isoquinoline-4,4'-(2H)-pyran] fragment (Kisel et al., 2002).
Spectrofluorometric Characterization and Antibacterial Activity : Salman A. Khan (2017) explored the antibacterial activity of heterocyclic compounds derived from 3-Amino-6-bromobenzofuran-2-carbonitrile. Their study also involved spectrofluorometric characterization of these compounds (Khan, 2017).
Crystallographic Analysis and Drug-Likeness Studies : Research by Swamy et al. (2020) on dihydrofuran carbonitrile derivatives, closely related to 3-Amino-6-bromobenzofuran-2-carbonitrile, provided insights into their structural analysis and potential as drug-like compounds (Swamy et al., 2020).
Antiproliferative Activity in Cancer Research : Ferreira et al. (2018) highlighted the use of a novel 2-aminothiophene derivative, similar to 3-Amino-6-bromobenzofuran-2-carbonitrile, for its potential antiproliferative activity in human cancer cell lines (Ferreira et al., 2018).
properties
IUPAC Name |
3-amino-6-bromo-1-benzofuran-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrN2O/c10-5-1-2-6-7(3-5)13-8(4-11)9(6)12/h1-3H,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UDEDNRWYHFARBO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)OC(=C2N)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30858617 |
Source
|
| Record name | 3-Amino-6-bromo-1-benzofuran-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30858617 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-6-bromobenzofuran-2-carbonitrile | |
CAS RN |
1379301-60-6 |
Source
|
| Record name | 3-Amino-6-bromo-1-benzofuran-2-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30858617 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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